Cas no 1805285-93-1 (6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805285-93-1
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4879225
• Update Time: 2025-05-22

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F2N3O2/c10-8(11)6-4(2-12)1-5(3-13)14-7(6)9(15)16/h1,8H,3,13H2,(H,15,16)
• InChI Key： SHCWRVGRHVNISW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C(CN)C=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: -2.3
• Topological Polar Surface Area: 100

Additional information on 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805285-93-1. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The structure of this compound is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include an aminomethyl group at position 6, a cyano group at position 4, a difluoromethyl group at position 3, and a carboxylic acid group at position 2. These functional groups contribute to the unique chemical properties and potential applications of this compound.

The synthesis of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed multi-component reactions and catalytic processes to achieve high yields and selectivity in the synthesis of pyridine derivatives. The incorporation of fluorinated groups, such as the difluoromethyl group, into the molecule has been facilitated by modern fluorination techniques, which are increasingly being adopted in organic synthesis due to their versatility and efficiency.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups in its structure makes it an ideal candidate for further modification and functionalization. For example, the carboxylic acid group can be converted into various bioisosteres or used for conjugation with other therapeutic agents. Similarly, the cyano group can act as a directing group for further substitution reactions or serve as a scaffold for constructing more complex structures.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic properties. The difluoromethyl group in this compound is expected to enhance its lipophilicity and stability, which are critical factors for drug candidates. Additionally, the aminomethyl group can potentially act as a hydrogen bond donor or acceptor, further modulating the compound's interaction with biological targets.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects against certain enzymes associated with inflammatory diseases. This suggests that it could serve as a lead compound for developing anti-inflammatory agents. Furthermore, its structural features make it a potential candidate for exploring its role in other therapeutic areas, such as oncology and neurodegenerative diseases.

The development of efficient analytical methods for characterizing such complex molecules has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been instrumental in confirming the structure and purity of 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid. These methods ensure that the compound meets stringent quality control standards required for preclinical and clinical studies.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on evaluating its biodegradability under various conditions. Initial findings indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further studies are needed to fully characterize its environmental footprint.

In conclusion, 6-(Aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No: 1805285-93-1) is a versatile molecule with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.